Pyrithiobac
Pyrithiobac
Pyrithiobac, a pyrimidinyl carboxy herbicide, is widely used for postemergence control of broadleaf weeds in cotton. It is effective against most of the dicot weeds including, pigweed species (Amaranthus spp.), most annual morning glory species (Ipomoea spp.), common cocklebur (Xanthium strumarium), and smartweed species. The herbicide acts by inhibiting acetolactate synthase (ALS) enzyme.
Brand Name:
Vulcanchem
CAS No.:
123342-93-8
VCID:
VC20875349
InChI:
InChI=1S/C13H11ClN2O4S/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18/h3-6H,1-2H3,(H,17,18)
SMILES:
COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC
Molecular Formula:
C13H11ClN2O4S
Molecular Weight:
326.76 g/mol
Pyrithiobac
CAS No.: 123342-93-8
Cat. No.: VC20875349
Molecular Formula: C13H11ClN2O4S
Molecular Weight: 326.76 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyrithiobac, a pyrimidinyl carboxy herbicide, is widely used for postemergence control of broadleaf weeds in cotton. It is effective against most of the dicot weeds including, pigweed species (Amaranthus spp.), most annual morning glory species (Ipomoea spp.), common cocklebur (Xanthium strumarium), and smartweed species. The herbicide acts by inhibiting acetolactate synthase (ALS) enzyme. |
|---|---|
| CAS No. | 123342-93-8 |
| Molecular Formula | C13H11ClN2O4S |
| Molecular Weight | 326.76 g/mol |
| IUPAC Name | 2-chloro-6-(4,6-dimethoxypyrimidin-2-yl)sulfanylbenzoic acid |
| Standard InChI | InChI=1S/C13H11ClN2O4S/c1-19-9-6-10(20-2)16-13(15-9)21-8-5-3-4-7(14)11(8)12(17)18/h3-6H,1-2H3,(H,17,18) |
| Standard InChI Key | QEGVVEOAVNHRAA-UHFFFAOYSA-N |
| SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC |
| Canonical SMILES | COC1=CC(=NC(=N1)SC2=C(C(=CC=C2)Cl)C(=O)O)OC |
| Melting Point | 149.5 °C |
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